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Compound of Interest

Compound Name: 1-Eicosanol-d41

Cat. No.: B1491354

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides a comprehensive
guide to the personal protective equipment (PPE), operational procedures, and disposal plans
for 1-Eicosanol-d41, a deuterated form of 1-Eicosanol.

Physical and Chemical Properties

Understanding the properties of 1-Eicosanol-d41 is the first step in safe handling. The
following table summarizes its key quantitative data.

Property Value

Appearance White powder/solid

Melting Point 62 - 66 °C / 147.2 - 150.8 °F[1][2]

Flash Point 194 °C [/ 381.2 °F[1][2]

Solubility Slightly soluble in water[1][2]

Molecular Formula C20H420 (for non-deuterated form)[1]
Molecular Weight 298.54 g/mol (for non-deuterated form)[1]

Operational Plan: From Receipt to Use
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A systematic approach to handling 1-Eicosanol-d41 will minimize exposure risks and ensure

laboratory safety.

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

o Store the container in a tightly closed, dry, and well-ventilated place.[1]

o Recommended storage is at room temperature.[3]

o Keep away from incompatible materials such as strong oxidizing agents.[1][3]
2. Handling and Personal Protective Equipment (PPE):

 All handling of 1-Eicosanol-d41 should be conducted in a well-ventilated area, preferably
within a laboratory fume hood to minimize inhalation of dust or aerosols.[3]

» Avoid direct contact with skin and eyes.[1][3]

The following PPE is mandatory when handling this compound:

PPE Category Specific Equipment Rationale
Safety glasses with side- To protect against dust
Eye and Face Protection shields or chemical safety particles and potential
goggles.[1][3] splashes.

_ Nitrile gloves or other _
Hand Protection ) ) To prevent skin contact.
appropriate protective gloves.

] A lab coat or impervious To protect skin and personal
Body Protection ) ) o
clothing.[3] clothing from contamination.
Generally not required under A respirator may be necessary
Respiratory Protection normal use with adequate if handling large quantities or if
ventilation.[1][2] dust cannot be controlled.

3. Emergency Procedures:
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» Eye Contact: Immediately flush eyes with plenty of water, also under the eyelids, for at least
15 minutes. Seek medical attention.[1]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing.[1]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[3]

 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Seek immediate medical assistance.[1][3]

Disposal Plan

Proper disposal of 1-Eicosanol-d41 and any contaminated materials is crucial to prevent
environmental contamination and adhere to regulations.

e Unused Chemical: The most favorable course of action is to use an alternative chemical
product with less inherent propensity for occupational exposure or environmental
contamination.[4] Recycle any unused portion of the material for its approved use or return it
to the manufacturer or supplier.[4]

o Contaminated Materials: Any materials, such as gloves, wipes, and containers, that come
into contact with 1-Eicosanol-d41 should be considered contaminated.

o Disposal Method: Collect all waste in a suitable, closed, and properly labeled container.[3]
Disposal should be carried out in accordance with all applicable federal, state, and local
environmental regulations. Do not let the product enter drains.[3]

Workflow for Handling 1-Eicosanol-d41

The following diagram illustrates the standard operating procedure for handling 1-Eicosanol-
d41 from receipt to disposal.
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Caption: Workflow for the safe handling of 1-Eicosanol-d41.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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